Cas no 6973-55-3 (2,6-dioxopiperidine-4-carboxylic acid)

• Product Name: 2,6-dioxopiperidine-4-carboxylic acid
• CAS No: 6973-55-3
• MF: C₆H₇NO₄
• MW: 157.124081850052
• MDL: MFCD00154712
• CID: 529621
• PubChem ID: 237026
• Update Time: 2025-04-19

2,6-dioxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 2,6-dioxo-
• 2,6-Dioxo-4-piperidinecarboxylic Acid
• 2,6-Dioxopiperidine-4-carboxylic acid
• TCMDC-125482
• FT-0746448
• AKOS000194929
• QQGLSDQDZJVJSB-UHFFFAOYSA-N
• NSC40229
• A866760
• NSC-40229
• Isonipecotic acid, 2,6-dioxo-
• CS-0071308
• SB41846
• Z337709370
• MFCD00154712
• SCHEMBL935406
• 6973-55-3
• SY035834
• AS-49501
• CHEMBL529380
• F2147-1746
• DTXSID00285017
• I11014
• EN300-62192
• 2,6-Dioxopiperidine-4-carboxylicAcid
• 2,6-DIOXO-PIPERIDINE-4-CARBOXYLIC ACID
• ALBB-031784
• DA-27087
• 2,6-Dioxoisonipecotic Acid; 2,6-Dioxopiperidine-4-carboxylic Acid; NSC 40229
• 2,6-dioxopiperidine-4-carboxylic acid

• MDL： MFCD00154712
• Inchi： 1S/C6H7NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h3H,1-2H2,(H,10,11)(H,7,8,9)
• InChI Key： QQGLSDQDZJVJSB-UHFFFAOYSA-N
• SMILES： OC(C1CC(NC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -1.5

Experimental Properties

• Density: 1.458
• Boiling Point: 465.5℃ at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.52
• PSA: 83.47

2,6-dioxopiperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)